Cas no 63049-00-3 ((E)-1-(1-(Phenylthio)cyclopropyl)but-2-EN-1-OL)

• Product Name: (E)-1-(1-(Phenylthio)cyclopropyl)but-2-EN-1-OL
• CAS No: 63049-00-3
• MF: C₁₃H₁₆OS
• MW: 220.330542564392
• CID: 4936980
• Update Time: 2025-04-25

(E)-1-(1-(Phenylthio)cyclopropyl)but-2-EN-1-OL Chemical and Physical Properties

Names and Identifiers

• (E)-1-(1-(PHENYLTHIO)CYCLOPROPYL)BUT-2-EN-1-OL
• (E)-1-(1-(Phenylthio)cyclopropyl)but-2-EN-1-OL

• Inchi： 1S/C13H16OS/c1-2-6-12(14)13(9-10-13)15-11-7-4-3-5-8-11/h2-8,12,14H,9-10H2,1H3/b6-2+
• InChI Key： BIWJGDDCXVRAOL-QHHAFSJGSA-N
• SMILES： S(C1C=CC=CC=1)C1(C(/C=C/C)O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 227
• XLogP3: 3
• Topological Polar Surface Area: 45.5

Additional information on (E)-1-(1-(Phenylthio)cyclopropyl)but-2-EN-1-OL

Comprehensive Guide to (E)-1-(1-(Phenylthio)cyclopropyl)but-2-EN-1-OL (CAS No. 63049-00-3): Properties, Applications, and Market Insights

The compound (E)-1-(1-(Phenylthio)cyclopropyl)but-2-EN-1-OL (CAS No. 63049-00-3) is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry, organic synthesis, and material science. Its unique structural features, including the phenylthio group and the cyclopropyl moiety, make it a valuable intermediate for the synthesis of more complex molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in drug discovery and advanced material development.

One of the most frequently asked questions about (E)-1-(1-(Phenylthio)cyclopropyl)but-2-EN-1-OL is its role in asymmetric synthesis. The compound's chiral centers and functional groups allow it to serve as a building block for enantioselective reactions, which are crucial in the pharmaceutical industry. Recent studies have highlighted its utility in the synthesis of bioactive molecules, particularly those targeting central nervous system (CNS) disorders and anti-inflammatory agents. This aligns with the growing demand for novel therapeutic compounds in the healthcare sector.

From a chemical perspective, CAS 63049-00-3 exhibits interesting reactivity patterns. The presence of the but-2-en-1-ol moiety makes it susceptible to various transformations, such as oxidation, reduction, and cross-coupling reactions. These properties are highly relevant to researchers working on green chemistry and sustainable synthesis, which are currently trending topics in the scientific community. The compound's versatility also makes it a candidate for catalysis and polymer chemistry, where its structural motifs can be leveraged to create new materials with tailored properties.

The market for (E)-1-(1-(Phenylthio)cyclopropyl)but-2-EN-1-OL is expanding, driven by its applications in high-value chemical synthesis. Suppliers and manufacturers are focusing on improving production methods to meet the rising demand from pharmaceutical and material science sectors. Additionally, the compound's potential use in flavor and fragrance industries has sparked interest, as its derivatives can contribute to unique olfactory profiles. This diversification of applications underscores the importance of CAS 63049-00-3 in modern chemistry.

Another area of interest is the computational modeling of (E)-1-(1-(Phenylthio)cyclopropyl)but-2-EN-1-OL. With advancements in AI-driven drug discovery, researchers are using molecular docking and simulation techniques to predict the compound's interactions with biological targets. This approach not only accelerates the identification of potential drug candidates but also reduces the need for extensive laboratory testing. Such innovations are reshaping how chemical compounds are studied and utilized in the 21st century.

In conclusion, (E)-1-(1-(Phenylthio)cyclopropyl)but-2-EN-1-OL (CAS No. 63049-00-3) is a multifaceted compound with broad applications across various scientific disciplines. Its structural complexity, reactivity, and potential for innovation make it a subject of ongoing research and commercial interest. As the scientific community continues to explore its capabilities, this compound is poised to play a pivotal role in the development of next-generation chemicals and materials.